Cas no 52585-26-9 (1H-Imidazolium, 4-carboxy-1,3-dimethyl-)

• Product Name: 1H-Imidazolium, 4-carboxy-1,3-dimethyl-
• CAS No: 52585-26-9
• MF: C₆H₁₁N₂O₂
• MW: 143.163741350174
• CID: 1578116
• PubChem ID: 71365578
• Update Time: 2025-04-21

1H-Imidazolium, 4-carboxy-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 4-carboxy-1,3-dimethyl-
• 1,3-dimethyl-1,2-dihydroimidazol-1-ium-4-carboxylic acid
• 52585-26-9
• DTXSID90788981
• 4-Carboxy-1,3-dimethyl-2,3-dihydro-1H-imidazol-1-ium

• Inchi： 1S/C6H10N2O2/c1-7-3-5(6(9)10)8(2)4-7/h3H,4H2,1-2H3,(H,9,10)/p+1
• InChI Key： CVMLRARIXSCZLY-UHFFFAOYSA-O
• SMILES： OC(C1=C[NH+](C)CN1C)=O

Computed Properties

• Exact Mass: 143.08213
• Monoisotopic Mass: 143.082052598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 45Ų

Experimental Properties

• PSA: 44.98